Cas no 223690-43-5 (ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate)

• Product Name: ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate
• CAS No: 223690-43-5
• MF: C₁₂H₉F₂NO₃
• MW: 253.201570272446
• CID: 1407798
• PubChem ID: 2800571
• Update Time: 2025-05-20

ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-quinolinecarboxylic acid, 5,8-difluoro-4-hydroxy-, ethyl ester
• Ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate
• 5,8-DIFLUORO-4-HYDROXYQUINOLINE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 5,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• MFCD00109441
• EN300-220642
• 223690-43-5
• ethyl 5,8-difluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylate
• 5,8-Difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid ethyl ester
• AKOS015911639
• F51499
• 185011-67-0
• F3374-0964
• Oprea1_050423
• AKOS005175369
• YENLNGOUWHSEIK-UHFFFAOYSA-N
• Maybridge1_001864
• CS-0215089
• SB69065
• ethyl 5,8-difluoro-4-oxo-1H-quinoline-3-carboxylate
• J-521081
• 5,8-Difluoro-4-hydroxy-quinoline-3-carboxylic acid ethyl ester
• SCHEMBL1550705
• ETHYL 5,8-DIFLUORO-4-OXOHYDROQUINOLINE-3-CARBOXYLATE
• 5,8-DIFLUORO-4-OXO-1,4-DIHYDRO-QUINOLINE-3-CARBOXYLIC ACID ETHYL ESTER
• DTXSID20384172
• A854055
• SR-01000307374
• HMS546M16
• CCG-234909
• SR-01000307374-1
• Ethyl 5,8-difluoro-1,4-dihydro-4-oxoquinoline-3-carboxylate
• 147420-81-3
• MFCD03407976
• 5,8-Difluoro-4-oxo-1,4-dihydro-quinoline-3-carboxylic acidethylester
• 6J-020
• ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate

• Inchi： 1S/C12H9F2NO3/c1-2-18-12(17)6-5-15-10-8(14)4-3-7(13)9(10)11(6)16/h3-5H,2H2,1H3,(H,15,16)
• InChI Key： YENLNGOUWHSEIK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=C1C(C(C(=O)OCC)=CN2)=O)F

Computed Properties

• Exact Mass: 253.05507
• Monoisotopic Mass: 253.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate

Ethyl 5,8-Difluoro-4-Hydroxyquinoline-3-Carboxylate (CAS No. 223690-43-5): A Comprehensive Overview

Ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate (CAS No. 223690-43-5) is a fluorinated quinoline derivative with significant potential in pharmaceutical and material science applications. This compound belongs to the class of fluoroquinolones, which are widely studied for their bioactive properties. The presence of fluorine atoms at the 5 and 8 positions enhances its electronic and steric properties, making it a valuable intermediate in drug discovery and organic synthesis.

The molecular structure of ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate features a carboxylate ester group at the 3-position and a hydroxyl group at the 4-position, contributing to its unique reactivity. Researchers are increasingly interested in this compound due to its potential as a building block for antimicrobial agents and fluorescence probes. Recent studies highlight its role in developing novel bioactive molecules, aligning with the growing demand for innovative therapeutic solutions.

In the pharmaceutical industry, ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate is explored for its ability to modulate biological pathways. Its structural similarity to known quinolone antibiotics has spurred investigations into its antibacterial and antifungal properties. Additionally, its fluorescence properties make it a candidate for imaging agents in diagnostic applications, addressing the rising interest in precision medicine.

The synthesis of ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate typically involves multi-step organic reactions, including cyclization and esterification. Advances in green chemistry have led to optimized protocols that reduce waste and improve yields, reflecting the industry's shift toward sustainable practices. Researchers are also investigating its potential in catalysis and material science, where its electronic properties could enhance performance in optoelectronic devices.

Market trends indicate a growing demand for fluorinated quinoline derivatives, driven by their versatility in drug development and functional materials. The compound's CAS No. 223690-43-5 is frequently cited in patent applications, underscoring its commercial relevance. As the pharmaceutical and chemical industries prioritize innovation, ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate is poised to play a pivotal role in next-generation applications.

For researchers and manufacturers, understanding the properties and applications of ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate is essential. Its combination of fluorine substitution and ester functionality offers a unique platform for designing advanced molecules. With ongoing studies exploring its full potential, this compound represents a promising area of focus in modern chemistry and biotechnology.